Cas no 77549-94-1 ((3R,16S)-Vinpocetine)

(3R,16S)-Vinpocetine structure

Product Name:(3R,16S)-Vinpocetine

CAS No:77549-94-1

MF:C₂₂H₂₆N₂O₂

MW:350.454045772552

CID:4670494

PubChem ID:5673

Update Time:2024-12-09

(3R,16S)-Vinpocetine Chemical and Physical Properties

Names and Identifiers

- 1H-Indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine, eburnamenine-14-carboxylic acid deriv.
- Ethyl trans-apovincaminate
- trans-Apovincaminic acid ethyl ester
- (3R,16S)-Vinpocetine
- 77549-94-1
- NCGC00163690-01
- SCHEMBL7947532
- HMS3266B06
- NCGC00163690-02
- BDBM86220
- Vinpocetine Impurity E
- Vinpocetine Impurity F;(-)-Apovincaminic acid ethyl ester
- Eburnamenine-14-carboxylic acid, ethyl ester
- BCP33392
- ETHYL 15-ETHYL-1,11-DIAZAPENTACYCLO[9.6.2.0(2),?.0?,(1)?.0(1)?,(1)?]NONADECA-2,4,6,8(18),16-PENTAENE-17-CARBOXYLATE
- MLS006011923
- BCP33393
- Ethyl apovincaminate
- DTXSID90860599
- CHEBI:91571
- NSC_443955
- Ethyl eburnamenine-14-carboxylate
- BBL006569
- AKOS005747008
- AS-11611
- NCGC00016854-02
- ethyl 15-ethyl-1,11-diazapentacyclo[9.6.2.02,7.08,18.015,19]nonadeca-2,4,6,8(18),16-pentaene-17-carboxylate
- SMR001828549
- Eburnamenine-14-carboxylic acid, ethyl ester, (3.alpha.,16.alpha.)-
- STL135992
- LSM-5249
- CHEMBL1367774
- ALBB-022444
- Vinpocetine trans-(3S,16R) Isomer
- BCP33394
- BRD-A19374631-001-01-0
- Q27163405
- LSM-1372
- DDNCQMVWWZOMLN-UHFFFAOYSA-N
- CAS_443955
- Inchi： 1S/C22H26N2O2/c1-3-22-11-7-12-23-13-10-16-15-8-5-6-9-17(15)24(19(16)20(22)23)18(14-22)21(25)26-4-2/h5-6,8-9,14,20H,3-4,7,10-13H2,1-2H3/t20-,22-/m0/s1
- InChI Key： DDNCQMVWWZOMLN-UNMCSNQZSA-N
- SMILES： C([C@]12CCCN3CCC4C5=CC=CC=C5N(C(C(=O)OCC)=C1)C=4[C@@]23[H])C

Computed Properties

Exact Mass: 350.199428076g/mol
Monoisotopic Mass: 350.199428076g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 617
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 34.5Å²

(3R,16S)-Vinpocetine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	V756960-25mg	(3R,16S)-Vinpocetine	77549-94-1		25mg	$ 31000.00	2023-09-05
TRC	V756960-50mg	(3R,16S)-Vinpocetine	77549-94-1		50mg	$30268.00	2023-05-17
TRC	V756960-100mg	(3R,16S)-Vinpocetine	77549-94-1		100mg	$54467.00	2023-05-17
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00946876-1g	Ethyl (41R,13aS)-13a-ethyl-2,3,41,5,6,13a-hexahydro-1h-indolo[3,2,1-de]pyrido[3,2,1-ij][1,5]naphthyridine-12-carboxylate	77549-94-1	95%	1g	￥5439.0	2024-04-18

(3R,16S)-Vinpocetine Production Method

Production Method 1

77549-94-1

Reaction Conditions

1.1R:AcOH, R:NaBH4, S:EtOH, 1 h, 20-25°C
1.2R:NH4OH, S:H2O, 2 h, 50°C
1.3S:H2O, 1 h, 25°C
2.1R:KOH, S:H2O, S:EtOH, 2 h, 30-35°C
2.2R:AcOH, 30-35°C, pH 7
2.3R:NaNO2, S:H2O, S:AcOH, 10°C; 2 h, 10-15°C
2.4R:HCl, S:H2O, 10-15°C
2.5R:NH4OH, S:H2O, 30 min, rt
2.6S:H2O, 1 h, rt
3.1R:p-MeC6H4SO3H, S:PhMe, 4 h, reflux; reflux → rt
3.2R:NH4OH, S:H2O, rt

Reference

: Synthesis and Evaluation of 2'-Hydroxyethyl trans-Apovincaminate Derivatives as Antioxidant and Cognitive Enhancer Agents

By Nemes, Andras et al, Journal of Medicinal Chemistry, 2008, 51(3), 479-486